Cas no 2171860-71-0 (1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylbutan-2-amine)

• Product Name: 1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylbutan-2-amine
• CAS No: 2171860-71-0
• MF: C₁₂H₂₆N₂O₂S
• MW: 262.412042140961
• CID: 5810324
• PubChem ID: 165847517
• Update Time: 2025-06-18

1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylbutan-2-amine
• EN300-1283606
• 1-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-3-methylbutan-2-amine
• 2171860-71-0

• Inchi： 1S/C12H26N2O2S/c1-9(2)12(13)8-17(15,16)14-6-10(3)5-11(4)7-14/h9-12H,5-8,13H2,1-4H3
• InChI Key： ILKAROYJEZWBHF-UHFFFAOYSA-N
• SMILES： S(CC(C(C)C)N)(N1CC(C)CC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 262.17149925g/mol
• Monoisotopic Mass: 262.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylbutan-2-amine

Introduction to 1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylbutan-2-amine (CAS No. 2171860-71-0)

1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylbutan-2-amine, identified by its Chemical Abstracts Service (CAS) number 2171860-71-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a piperidine scaffold, which is a common structural motif in many bioactive agents due to its ability to enhance binding affinity and metabolic stability. The presence of a sulfonyl group and a tertiary amine further contributes to its potential as a pharmacophore, making it a subject of interest for the development of novel therapeutic agents.

The structure of 1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylbutan-2-amine features a central piperidine ring substituted with two methyl groups at the 3 and 5 positions, which provides steric hindrance and modulates the compound's electronic properties. The sulfonyl group (-SO₂-) attached to the piperidine ring introduces a polar, negatively charged region, enhancing interactions with biological targets. Additionally, the 3-methylbutan-2-amine moiety contributes to the compound's overall hydrophobicity and solubility characteristics, making it suitable for various pharmacokinetic profiles.

In recent years, there has been growing interest in piperidine derivatives as key components in drug discovery. These compounds have been extensively studied for their role in modulating enzyme activity, receptor binding, and cellular signaling pathways. The sulfonyl-substituted piperidine core is particularly noteworthy due to its reported efficacy in treating a range of diseases, including neurological disorders, inflammatory conditions, and metabolic syndromes. The specific arrangement of substituents in 1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylbutan-2-amine suggests potential applications in targeting enzymes such as kinases and proteases, which are often implicated in disease pathogenesis.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The flexibility of the piperidine ring allows for further functionalization, enabling chemists to explore diverse chemical space. This adaptability has made piperidine derivatives valuable tools in medicinal chemistry, particularly for designing molecules with enhanced pharmacological properties. The sulfonyl group, being highly reactive, can participate in various chemical transformations, facilitating the construction of intricate molecular architectures.

Recent advancements in computational chemistry have further highlighted the significance of 1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylbutan-2-amine. Molecular docking studies have demonstrated its potential binding affinity to several therapeutic targets, including protein kinases and ion channels. These studies have provided insights into the compound's mechanism of action and have guided the optimization of its structure for improved efficacy and selectivity. The integration of machine learning algorithms has also accelerated the discovery process by predicting novel analogs with enhanced biological activity.

The synthesis of 1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylbutan-2-amine presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters necessitates careful control over reaction conditions to ensure high enantiomeric purity. However, recent methodologies have improved the efficiency and scalability of its preparation, making it more accessible for industrial applications. Advances in catalytic processes have also enabled greener synthetic routes, reducing waste and energy consumption.

In clinical research, 1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylbutan-2-amine has been investigated for its potential therapeutic benefits. Preclinical studies have shown promising results in models of inflammation and pain management. The compound's ability to modulate neurotransmitter release has raised interest in its potential use as an analgesic agent. Additionally, its interaction with inflammatory pathways suggests that it may have applications in treating autoimmune diseases and chronic inflammatory conditions.

The future prospects for 1-(3,5-dimethylpiperidin-1-ylsulfonyl)-3-methylbutan--2--amine are vast and multifaceted. Continued research into its pharmacological properties will likely uncover new therapeutic applications beyond its current scope. Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and ultimately bring new treatments to patients worldwide. As our understanding of disease mechanisms evolves, compounds like this will play a crucial role in developing targeted therapies that address unmet medical needs.

The development of novel pharmaceutical agents relies heavily on the discovery and optimization of bioactive molecules such as 1-(3,5-dimethyl-piperidin--1--yI)sul-fonyI)-~m~e~th~yIbu-tan--~2--a~mine(CAS No.:2171860~71~0)». This compound exemplifies the importance of structural diversity in drug design and underscores the need for innovative approaches to address complex diseases. By leveraging cutting-edge technologies and interdisciplinary collaboration, we can accelerate the discovery process and develop safer, more effective treatments for patients around the globe.